Cas no 944124-72-5 (2-chloro-1,3-thiazole-4-carbonitrile)

2-chloro-1,3-thiazole-4-carbonitrile structure
944124-72-5 structure
Product Name:2-chloro-1,3-thiazole-4-carbonitrile
CAS No:944124-72-5
MF:C4HClN2S
MW:144.582137823105
MDL:MFCD13179597
CID:1000889
PubChem ID:45121653
Update Time:2024-10-25

2-chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-Thiazolecarbonitrile
    • 2-Chloro-1,3-thiazole-4-carbonitrile
    • 2-chloro-4-cyanothiazole
    • 2-Chlorothiazole-4-carbonitrile
    • 4-Thiazolecarbonitrile, 2-chloro-
    • 4-Thiazolecarbonitrile, 2-chloro-
    • 2-Chloro-4-thiazolecarbonitrile (ACI)
    • DS-2442
    • DTXSID30669220
    • DB-355641
    • AKOS016004368
    • MFCD13179597
    • 944124-72-5
    • SCHEMBL691095
    • 4-Thiazolecarbonitrile,2-chloro-
    • CS-0054448
    • FCILLILKWVXPDW-UHFFFAOYSA-N
    • SY019668
    • EN300-747236
    • SB15815
    • 2-chloro-1,3-thiazole-4-carbonitrile
    • MDL: MFCD13179597
    • Inchi: 1S/C4HClN2S/c5-4-7-3(1-6)2-8-4/h2H
    • InChI Key: FCILLILKWVXPDW-UHFFFAOYSA-N
    • SMILES: N#CC1=CSC(Cl)=N1

Computed Properties

  • Exact Mass: 143.9548969g/mol
  • Monoisotopic Mass: 143.9548969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.9Ų

2-chloro-1,3-thiazole-4-carbonitrile Security Information

2-chloro-1,3-thiazole-4-carbonitrile Pricemore >>

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2-chloro-1,3-thiazole-4-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tosyl chloride Solvents: Pyridine ;  overnight, rt
Reference
Dihydropyrimidine derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as antiviral agents
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C; 30 min, 60 °C; 60 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, cooled
Reference
Azole derivatives as nuclear transport modulators and their preparation and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of heterocyclic compounds as janus kinase 3 inhibitors
, World Intellectual Property Organization, , ,

2-chloro-1,3-thiazole-4-carbonitrile Raw materials

2-chloro-1,3-thiazole-4-carbonitrile Preparation Products

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